Cas no 19262-20-5 (benzene, (1,2,2-trimethylpropyl)-)

• Product Name: benzene, (1,2,2-trimethylpropyl)-
• CAS No: 19262-20-5
• MF: C₁₂H₁₈
• MW: 162.271323680878
• CID: 865090
• Update Time: 2025-11-01

benzene, (1,2,2-trimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• benzene, (1,2,2-trimethylpropyl)-
• 1-(1,2,2-Trimethylpropyl)benzene
• 3,3-dimethylbutan-2-ylbenzene
• (1,2,2-Trimethylpropyl)benzene
• 2-Phenyl-3,3-dimethylbutane
• 1,2,2-Trimethylpropylbenzene

• Inchi： 1S/C12H18/c1-10(12(2,3)4)11-8-6-5-7-9-11/h5-10H,1-4H3
• InChI Key： UYOAOYYUSXVILM-UHFFFAOYSA-N
• SMILES： C1(C(C)C(C)(C)C)=CC=CC=C1

Computed Properties

• Exact Mass: 162.14094

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on benzene, (1,2,2-trimethylpropyl)-

Comprehensive Overview of Compound CAS No. 19262-20-5: Benzene, (1,2,2-trimethylpropyl)-

Benzene, (1,2,2-trimethylpropyl)-, also known by its CAS number 19262-20-5, is a significant organic compound with a unique structure and a wide range of applications in the chemical and pharmaceutical industries. This compound is characterized by its benzene ring substituted with a 1,2,2-trimethylpropyl group, which imparts distinct chemical and physical properties. In this comprehensive overview, we will delve into the structure, synthesis, properties, and applications of this compound, as well as highlight recent research advancements in the field.

Structure and Synthesis

The molecular formula of benzene, (1,2,2-trimethylpropyl)- is C₁₃H₁₈. The compound features a benzene ring with a 1,2,2-trimethylpropyl substituent attached to one of the carbon atoms. This structure provides the molecule with enhanced stability and reactivity compared to simpler benzene derivatives. The synthesis of this compound can be achieved through various methods, including Friedel-Crafts alkylation and Grignard reactions. Recent advancements in catalytic processes have further optimized the synthesis pathways, making the production more efficient and environmentally friendly.

Physical and Chemical Properties

Benzene, (1,2,2-trimethylpropyl)- exhibits several notable physical and chemical properties that make it valuable in various applications. It is a colorless liquid with a characteristic aromatic odor. The compound has a boiling point of approximately 180°C and a melting point around -30°C. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol and acetone. The presence of the 1,2,2-trimethylpropyl group enhances its lipophilicity, making it suitable for use in formulations that require good penetration properties.

In terms of chemical reactivity, benzene, (1,2,2-trimethylpropyl)- can undergo typical aromatic substitution reactions such as nitration, sulfonation, and halogenation. It also participates in electrophilic aromatic substitution reactions due to the electron-donating nature of the alkyl substituent. These properties make it a versatile intermediate in the synthesis of more complex organic compounds.

Applications in Chemical and Pharmaceutical Industries

Benzene, (1,2,2-trimethylpropyl)- finds extensive use in both the chemical and pharmaceutical industries due to its unique properties. In the chemical industry, it serves as an intermediate in the production of various fine chemicals and polymers. Its lipophilic nature makes it an excellent solvent for many organic reactions and formulations.

In the pharmaceutical industry, benzene, (1,2,2-trimethylpropyl)- is used as a starting material for the synthesis of drugs with specific therapeutic properties. Recent research has explored its potential as a precursor for developing novel antiviral and anticancer agents. For instance, studies have shown that derivatives of this compound exhibit promising antiviral activity against certain RNA viruses. Additionally, its lipophilicity enhances the bioavailability of drug molecules when used as part of drug delivery systems.

Recent Research Advancements

The ongoing research on benzene, (1,2,2-trimethylpropyl)- has led to several significant findings that expand its utility and application scope. One notable area of research is its use in green chemistry initiatives. Scientists are exploring catalytic methods that reduce waste generation and energy consumption during synthesis processes. For example, heterogeneous catalysts such as metal-organic frameworks (MOFs) have shown promise in improving the efficiency and selectivity of reactions involving this compound.

In addition to green chemistry applications, recent studies have focused on enhancing the biological activity of derivatives of benzene, (1,2,2-trimethylpropyl)-. Researchers are investigating how modifications to the alkyl substituent can affect the pharmacological properties of these compounds. This includes optimizing their solubility and stability to improve their efficacy as therapeutic agents.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While benzene, (1,2,2-trimethylpropyl)- is not classified as a hazardous material under current regulations (note: always refer to specific safety data sheets for up-to-date information), proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound.

In conclusion, benzene,(1 , 2 , 2 -trimethylpropyl )-, identified by CAS number 19262-20-5 , is a versatile organic compound with significant applications in both chemical and pharmaceutical industries . Its unique structure , enhanced stability , and reactivity make it an important intermediate in various synthetic processes . Ongoing research continues to uncover new possibilities for its use , contributing to advancements in green chemistry , drug development , and more . Understanding its properties and potential applications can help researchers and industry professionals harness its full potential while ensuring safe handling practices .